Cas no 791796-64-0 (Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester)

Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester structure
791796-64-0 structure
Product name:Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
CAS No:791796-64-0
MF:C17H18O6
MW:318.321225643158
CID:1795812
PubChem ID:837981

Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
    • (4-methoxyphenyl) 2,4,5-trimethoxybenzoate
    • SCHEMBL9905975
    • DTXSID60356934
    • 4-METHOXYPHENYL 2,4,5-TRIMETHOXYBENZOATE
    • AN-652/43024664
    • 791796-64-0
    • Inchi: InChI=1S/C17H18O6/c1-19-11-5-7-12(8-6-11)23-17(18)13-9-15(21-3)16(22-4)10-14(13)20-2/h5-10H,1-4H3
    • InChI Key: SDHYDUZSTXSAHR-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC

Computed Properties

  • Exact Mass: 318.11033829g/mol
  • Monoisotopic Mass: 318.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.2Ų

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